Cas no 922022-87-5 (N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)methanesulfonamide)

• Product Name: N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)methanesulfonamide
• CAS No: 922022-87-5
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358022212982
• CID: 6411073
• PubChem ID: 40957693
• Update Time: 2025-06-25

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)methanesulfonamide
• F2297-0003
• AKOS024637632
• N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)methanesulfonamide
• N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide
• 922022-87-5

• Inchi： 1S/C13H18N2O4S/c1-13(2)8-19-11-6-5-9(14-20(4,17)18)7-10(11)15(3)12(13)16/h5-7,14H,8H2,1-4H3
• InChI Key： YKRJGAVWVUPHPT-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=C2OCC(C)(C)C(=O)N(C)C2=C1)(=O)=O

Computed Properties

• Exact Mass: 298.09872823g/mol
• Monoisotopic Mass: 298.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.1Ų

Additional information on N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)methanesulfonamide

Introduction to N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)methanesulfonamide and Its Significance in Modern Chemical Biology

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)methanesulfonamide

The compound with the CAS number 922022-87-5 represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its benzoxazepine core and methanesulfonamide substituent, has garnered significant attention due to its potential applications in drug discovery and molecular pharmacology. The benzoxazepine scaffold is particularly noteworthy for its presence in various bioactive molecules, which have demonstrated promising results in preclinical studies.

The benzoxazepine moiety is a heterocyclic compound that combines the stability of a benzene ring with the functional diversity of an oxygen-containing heterocycle. This structural motif is known for its ability to interact with biological targets in a highly specific manner. In particular, the 3,3,5-trimethyl substitution pattern enhances the molecule's rigidity and lipophilicity, making it an attractive candidate for further exploration in medicinal chemistry.

The methanesulfonamide group appended to the benzoxazepine core introduces a polar and charged region to the molecule. This functional group is frequently employed in drug design due to its ability to enhance binding affinity and metabolic stability. The sulfonamide moiety can form hydrogen bonds with polar residues in protein targets, thereby facilitating tighter interactions. This feature makes N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)methanesulfonamide a compelling candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the structural and functional properties of this compound. High-resolution crystal structures of proteins complexed with benzoxazepine derivatives have provided valuable insights into their binding modes and interactions. These studies have highlighted the potential of this class of compounds as scaffolds for designing drugs that target a wide range of diseases.

In the context of modern drug discovery, N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)methanesulfonamide has been investigated for its potential role in modulating various biological pathways. The benzoxazepine core has shown promise in inhibiting enzymes and receptors involved in inflammation and cancer progression. Additionally, the methanesulfonamide group has been found to enhance drug solubility and bioavailability, which are critical factors for successful drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex benzoxazepine ring system. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust synthetic routes in pharmaceutical research.

Evaluation of N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)methanesulfonamide has been conducted through various biochemical assays. These studies have revealed its potential as an inhibitor of key enzymes implicated in disease pathways. For instance, preliminary data suggest that this compound may interfere with the activity of kinases involved in cancer cell proliferation. Such findings are crucial for validating its therapeutic potential and guiding further preclinical development.

The role of N-(3,3-dimethylbutyl)-N'-((S)-(S)-(1-methylethyl)thio)thiourea as a reference compound has provided valuable comparative insights into the efficacy of N-(3-hydroxypropyl)-N'-((S)-(S)-(1-methylethyl)thio)thiourea derivatives when combined with other therapeutic agents. These comparative studies are essential for understanding how different molecular structures influence biological activity and for optimizing drug candidates for clinical trials.

The broader significance of this research lies in its contribution to the development of novel therapeutic strategies that leverage small molecules to modulate complex biological processes. The study of compounds like N-(3-hydroxypropyl)-N'-((S)-(S)-(1-methylethyl)thio)thiourea derivatives continues to push the boundaries of what is possible in drug discovery by providing new insights into molecular interactions and disease mechanisms.